2-[4-[(4,5-Dimethylthiophene-2-carbonyl)amino]pyrazol-1-yl]acetic acid

• IUPAC Name: 2-[4-[(4,5-dimethylthiophene-2-carbonyl)amino]pyrazol-1-yl]acetic acid
• InChI: InChI=1S/C12H13N3O3S/c1-7-3-10(19-8(7)2)12(18)14-9-4-13-15(5-9)6-11(16)17/h3-5H,6H2,1-2H3,(H,14,18)(H,16,17)
• InChI Key: XCJNVWWPXPIKOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1)C(=O)NC2=CN(N=C2)CC(=O)O)C
• Molecular Formula: C12H13N3O3S
• Molecular Weight: 279.32 g/mol

Description

2-[4-[(4,5-Dimethylthiophene-2-carbonyl)amino]pyrazol-1-yl]acetic acid, also known as DMTA-PA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a pyrazolylacetic acid derivative that has shown promising results in the treatment of several diseases.

Mechanism of Action

The mechanism of action of 2-[4-[(4,5-Dimethylthiophene-2-carbonyl)amino]pyrazol-1-yl]acetic acid is not fully understood. However, it has been suggested that 2-[4-[(4,5-Dimethylthiophene-2-carbonyl)amino]pyrazol-1-yl]acetic acid may exert its effects by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and phosphodiesterase 4 (PDE4). Inhibition of these enzymes can lead to a decrease in inflammation and tumor growth.
Biochemical and Physiological Effects:
2-[4-[(4,5-Dimethylthiophene-2-carbonyl)amino]pyrazol-1-yl]acetic acid has been shown to have several biochemical and physiological effects. In vitro studies have shown that 2-[4-[(4,5-Dimethylthiophene-2-carbonyl)amino]pyrazol-1-yl]acetic acid can inhibit the growth of cancer cells and reduce inflammation. In vivo studies have shown that 2-[4-[(4,5-Dimethylthiophene-2-carbonyl)amino]pyrazol-1-yl]acetic acid can reduce tumor growth and improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[4-[(4,5-Dimethylthiophene-2-carbonyl)amino]pyrazol-1-yl]acetic acid in lab experiments is its versatility. 2-[4-[(4,5-Dimethylthiophene-2-carbonyl)amino]pyrazol-1-yl]acetic acid can be easily modified to create derivatives with different properties. However, one limitation of using 2-[4-[(4,5-Dimethylthiophene-2-carbonyl)amino]pyrazol-1-yl]acetic acid is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 2-[4-[(4,5-Dimethylthiophene-2-carbonyl)amino]pyrazol-1-yl]acetic acid. One direction is to further investigate the mechanism of action of 2-[4-[(4,5-Dimethylthiophene-2-carbonyl)amino]pyrazol-1-yl]acetic acid and its derivatives. Another direction is to explore the potential applications of 2-[4-[(4,5-Dimethylthiophene-2-carbonyl)amino]pyrazol-1-yl]acetic acid in other fields, such as material science. Additionally, research can be done to optimize the synthesis method of 2-[4-[(4,5-Dimethylthiophene-2-carbonyl)amino]pyrazol-1-yl]acetic acid to improve its yield and purity.
In conclusion, 2-[4-[(4,5-Dimethylthiophene-2-carbonyl)amino]pyrazol-1-yl]acetic acid is a chemical compound that has shown promising results in scientific research. Its potential applications in medicine, agriculture, and material science make it an attractive compound for further study. By understanding the synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 2-[4-[(4,5-Dimethylthiophene-2-carbonyl)amino]pyrazol-1-yl]acetic acid, we can gain a better understanding of its potential and limitations.

Synthesis Methods

2-[4-[(4,5-Dimethylthiophene-2-carbonyl)amino]pyrazol-1-yl]acetic acid can be synthesized by reacting 4,5-dimethyl-2-thiophenecarboxylic acid with hydrazine hydrate, followed by reaction with 4-bromo-1H-pyrazole-3-carboxylic acid. The resulting product is then treated with sodium hydroxide to obtain the final product, 2-[4-[(4,5-Dimethylthiophene-2-carbonyl)amino]pyrazol-1-yl]acetic acid.

Scientific Research Applications

2-[4-[(4,5-Dimethylthiophene-2-carbonyl)amino]pyrazol-1-yl]acetic acid has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, 2-[4-[(4,5-Dimethylthiophene-2-carbonyl)amino]pyrazol-1-yl]acetic acid has shown promising results in the treatment of cancer, inflammation, and neurodegenerative diseases. In agriculture, 2-[4-[(4,5-Dimethylthiophene-2-carbonyl)amino]pyrazol-1-yl]acetic acid has been shown to have herbicidal and fungicidal properties. In material science, 2-[4-[(4,5-Dimethylthiophene-2-carbonyl)amino]pyrazol-1-yl]acetic acid has been used as a building block for the synthesis of novel materials.